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Abstract

Arp-100 is a potent and selective inhibitor of matrix metalloproteinase-2 (MMP-2), an enzyme
implicated in a variety of physiological and pathological processes, including tissue remodeling,
angiogenesis, and tumor invasion. This guide provides a comprehensive overview of the safety,
handling, and experimental application of Arp-100. It includes detailed information on its
chemical and physical properties, hazard identification, safe handling and storage procedures,
and established experimental protocols. Furthermore, this document outlines the key signaling
pathways influenced by MMP-2, providing a basis for understanding the mechanism of action
of Arp-100 in a cellular context.

Chemical and Physical Properties

Arp-100, also known as MMP-2 Inhibitor 1ll, is a synthetic compound with the chemical formula
C17H20N205S.[1][2][3] It is supplied as a solid powder.[1][2]
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Property Value References
Molecular Weight 364.42 g/mol [1103114]

CAS Number 704888-90-4 [11[3][5]
Appearance Solid Powder [11[2]

Purity >98% [61[7]
Solubility Soluble to 100 mM in DMSO [1][3]

Safety and Handling
Hazard Identification

According to the Safety Data Sheet (SDS), Arp-100 is classified as a flammable solid and can
cause skin and serious eye irritation.[5]

Hazard Class GHS Classification
Flammable solids Category 1

Skin irritation Category 2

Eye irritation Category 2A

Hazard Statements:
o H228: Flammable solid.[5]
e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

Precautionary Measures and Personal Protective
Equipment (PPE)

When handling Arp-100, it is crucial to adhere to the following safety precautions:
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e Engineering Controls: Use only outdoors or in a well-ventilated area.[8]

e Personal Protective Equipment:

[¢]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[8]
o Hand Protection: Wear protective gloves.[8]
o Skin and Body Protection: Wear protective clothing.[8]

o Respiratory Protection: Avoid breathing dust/fume/gas/mist/vapors/spray.[8] If exposure
limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European Standard
EN 149 approved respirator.[8]

» Hygiene Measures: Wash face, hands, and any exposed skin thoroughly after handling.[8]

Storage and Stability
o Storage Temperature: Store desiccated at -20°C for long-term storage (powder form can be

stored for up to 3 years).[4] In solvent (DMSO), it can be stored at -80°C for up to 1 year.[4]

o Storage Conditions: Keep container tightly closed in a dry and well-ventilated place.[8] Keep
away from heat and sources of ignition.[8]

First Aid Measures

 In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Get medical attention.[3]

 In case of skin contact: Wash off immediately with plenty of soap and water for at least 15
minutes. If skin irritation persists, call a physician.[8]

 In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.[8]

 In case of ingestion: Clean mouth with water and drink plenty of water afterwards. Get
medical attention if symptoms occur.[8]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://pubmed.ncbi.nlm.nih.gov/28633655/
https://pubmed.ncbi.nlm.nih.gov/28633655/
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.mdpi.com/2813-3137/2/2/7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Mechanism of Action

Arp-100 is a potent and selective inhibitor of MMP-2, with an IC50 value of 12 nM.[1][3][4] It
exhibits significantly less inhibitory activity towards other matrix metalloproteinases,
demonstrating its selectivity.[1][3][4]

MMP Target IC50 Value References
MMP-2 12 nM [11[3][4]
MMP-9 200 nM [11[3]

MMP-3 4500 nM [1][3]

MMP-1 > 50000 nM [1][3]

MMP-7 > 50000 nM [1][3]

The primary mechanism of action of Arp-100 is the inhibition of the enzymatic activity of MMP-
2. MMP-2 is a zinc-dependent endopeptidase that plays a crucial role in the degradation of
extracellular matrix (ECM) components, particularly type 1V collagen, a major component of
basement membranes. By inhibiting MMP-2, Arp-100 can prevent the breakdown of the ECM,
thereby interfering with processes such as cell migration, invasion, and angiogenesis, which
are critical for tumor progression and metastasis.[9]

Signaling Pathways

MMP-2 activity is regulated by complex signaling pathways, and its inhibition by Arp-100 can
have downstream effects on these pathways. Key signaling cascades influenced by MMP-2
activity include the PI3K/Akt and MAPK pathways, which are central to cell proliferation,
survival, and migration.
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Caption: Simplified signaling pathways leading to MMP-2 activation and its subsequent effects.

Experimental Protocols

Arp-100 is frequently utilized in in vitro studies to investigate the role of MMP-2 in cancer cell
biology, particularly in cell migration and invasion assays.

Preparation of Arp-100 Stock Solutions

For in vitro experiments, a stock solution of Arp-100 is typically prepared in DMSO.
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Caption: Workflow for preparing Arp-100 stock solution.

Cell Invasion Assay (Boyden Chamber Assay)

This protocol is a general guideline for assessing the effect of Arp-100 on the invasive potential
of cancer cells. It is recommended to optimize conditions for specific cell lines.
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Materials:

Boyden chamber apparatus with Matrigel-coated inserts (e.g., 8 um pore size)
Cancer cell line of interest

Serum-free cell culture medium

Cell culture medium with a chemoattractant (e.g., 10% FBS)

Arp-100 stock solution (in DMSO)

Control vehicle (DMSO)

Phosphate-buffered saline (PBS)

Fixation solution (e.g., methanol)

Staining solution (e.g., crystal violet)

Cotton swabs

Microscope

Procedure:

Cell Preparation: Culture cells to 70-80% confluency. The day before the assay, serum-
starve the cells by replacing the growth medium with serum-free medium.

Assay Setup:

o Rehydrate the Matrigel-coated inserts by adding warm, serum-free medium to the upper
chamber and incubate for at least 1 hour at 37°C.

o Add cell culture medium containing a chemoattractant to the lower wells of the chamber.

o Harvest the serum-starved cells and resuspend them in serum-free medium at a
predetermined concentration.
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o Treat the cell suspension with the desired concentration of Arp-100 or vehicle control
(DMSO) and incubate for a short period.

Cell Seeding: Add the treated cell suspension to the upper chamber of the rehydrated
inserts.

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for a period sufficient for cell
invasion (typically 24-48 hours).

Removal of Non-invasive Cells: Carefully remove the medium from the upper chamber. Use
a cotton swab to gently remove the non-invasive cells from the upper surface of the
membrane.

Fixation and Staining:

o Fix the invasive cells on the lower surface of the membrane by immersing the inserts in a
fixation solution.

o Stain the fixed cells with a staining solution.
Quantification:
o Gently wash the inserts to remove excess stain and allow them to air dry.

o Visualize and count the stained, invaded cells on the lower surface of the membrane using
a microscope. Multiple fields of view should be counted for each insert.

o The inhibitory effect of Arp-100 is determined by comparing the number of invaded cells in
the Arp-100-treated group to the vehicle control group.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1665776?utm_src=pdf-body
https://www.benchchem.com/product/b1665776?utm_src=pdf-body
https://www.benchchem.com/product/b1665776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Incubate (24-48h, 37°C, 5% CO2)

Remove non-invasive cells
from upper membrane

Fix and stain invasive cells
on lower membrane

Count invaded cells
(microscopy)

Analyze and compare results

Click to download full resolution via product page

Caption: General workflow for a cell invasion assay using Arp-100.
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Conclusion

Arp-100 is a valuable research tool for investigating the role of MMP-2 in various biological
processes. Its high potency and selectivity make it a suitable agent for in vitro studies. Proper
safety precautions and handling procedures are essential when working with this compound.
The provided experimental protocols and signaling pathway diagrams offer a foundation for
designing and conducting research involving Arp-100. It is imperative for researchers to
consult the specific Safety Data Sheet provided by their supplier and to optimize experimental
conditions for their particular cell systems and research questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
o 2. researchgate.net [researchgate.net]
e 3. mdpi.com [mdpi.com]

e 4. Inhibition of MMP-2 and MMP-9 decreases cellular migration, and angiogenesis in in vitro
models of retinoblastoma - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. Inhibition of MMP-2 and MMP-9 decreases cellular migration, and angiogenesis in in vitro
models of retinoblastoma - PMC [pmc.ncbi.nlm.nih.gov]

e 6. researchgate.net [researchgate.net]

e 7. Invitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nim.nih.gov]
e 8. mdpi.com [mdpi.com]

e 9. scbt.com [scbt.com]

« To cite this document: BenchChem. [Arp-100: A Technical Guide to Safety, Handling, and
Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665776#arp-100-safety-data-sheet-and-handling-
precautions]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1665776?utm_src=pdf-body
https://www.benchchem.com/product/b1665776?utm_src=pdf-body
https://www.benchchem.com/product/b1665776?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/arp-100.html
https://www.researchgate.net/publication/317691437_Next_Generation_Matrix_Metalloproteinase_Inhibitors_-_Novel_Strategies_Bring_New_Prospects
https://www.mdpi.com/2218-273X/15/1/35
https://pubmed.ncbi.nlm.nih.gov/28633655/
https://pubmed.ncbi.nlm.nih.gov/28633655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5477686/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5477686/
https://www.researchgate.net/publication/317805941_Inhibition_of_MMP-2_and_MMP-9_decreases_cellular_migration_and_angiogenesis_in_in_vitro_models_of_retinoblastoma
https://pmc.ncbi.nlm.nih.gov/articles/PMC4186330/
https://www.mdpi.com/2813-3137/2/2/7
https://www.scbt.com/es/p/arp-100-704888-90-4
https://www.benchchem.com/product/b1665776#arp-100-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1665776#arp-100-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1665776#arp-100-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1665776#arp-100-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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